N-(2-ethoxybenzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C21H24N4O2/c1-5-27-19-9-7-6-8-17(19)12-23-21(26)18-10-11-20(22-13-18)25-16(4)14(2)15(3)24-25/h6-11,13H,5,12H2,1-4H3,(H,23,26)
• InChI Key: WEICJEQRKSMLEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNC(=O)C2=CN=C(C=C2)N3C(=C(C(=N3)C)C)C
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

N-(2-ethoxybenzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a nicotinamide adenine dinucleotide (NAD+) precursor and has been shown to have several biochemical and physiological effects.

Scientific Research Applications

Neuroprotection and NCX Inhibition

A study on YM-244769, a novel potent Na+/Ca2+ exchange (NCX) inhibitor, showed its preferential inhibition of NCX3 and its potential as a neuroprotective drug, efficiently protecting against hypoxia/reoxygenation-induced neuronal cell damage (Iwamoto & Kita, 2006).

Molecular Assemblies and Crystal Engineering

Research into cocrystals of nicotinamide derivatives with dihydroxybenzoic acids has provided insights into basic recognition patterns and crystal lattice energetic features, offering implications for pharmaceutical formulation and material science (Jarzembska et al., 2017).

Antineoplastic Activities

A series of 6-substituted nicotinamides were synthesized and evaluated for their antineoplastic activities, demonstrating moderate activity against certain cancers, which could inform future anticancer drug development (Ross, 1967).

Corrosion Inhibition

Nicotinamide derivatives have shown potential as corrosion inhibitors for mild steel in acidic solutions, suggesting applications in industrial chemistry and materials protection (Chakravarthy et al., 2014).

Antifungal and Herbicidal Activities

Studies on novel nicotinamide derivatives have highlighted their significant antifungal activity against various plant pathogens and herbicidal activity, offering insights into agricultural applications and the development of new pesticides and herbicides (Liu et al., 2020); (Yu et al., 2021).

Gastrointestinal Therapeutics

The therapeutic potential of 1-methylnicotinamide against acute gastric lesions induced by stress has been studied, revealing its mechanisms involving endogenous prostacyclin and sensory nerves, indicating potential applications in treating acid-related gastrointestinal disorders (Brzozowski et al., 2008).